Cas no 1566800-92-7 (2-(2-chloro-6-methoxyphenyl)cyclopropylmethanamine)

2-(2-chloro-6-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chloro-6-methoxyphenyl)cyclopropylmethanamine
- EN300-1966024
- 1566800-92-7
- [2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine
-
- Inchi: 1S/C11H14ClNO/c1-14-10-4-2-3-9(12)11(10)8-5-7(8)6-13/h2-4,7-8H,5-6,13H2,1H3
- InChI Key: KCAATIXSQZSTMF-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C1CC1CN)OC
Computed Properties
- Exact Mass: 211.0763918g/mol
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
- XLogP3: 2
2-(2-chloro-6-methoxyphenyl)cyclopropylmethanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1966024-0.5g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 0.5g |
$946.0 | 2023-09-17 | ||
Enamine | EN300-1966024-0.05g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 0.05g |
$827.0 | 2023-09-17 | ||
Enamine | EN300-1966024-2.5g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 2.5g |
$1931.0 | 2023-09-17 | ||
Enamine | EN300-1966024-10.0g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 10g |
$5467.0 | 2023-06-03 | ||
Enamine | EN300-1966024-0.1g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 0.1g |
$867.0 | 2023-09-17 | ||
Enamine | EN300-1966024-5.0g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 5g |
$3687.0 | 2023-06-03 | ||
Enamine | EN300-1966024-10g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 10g |
$4236.0 | 2023-09-17 | ||
Enamine | EN300-1966024-0.25g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 0.25g |
$906.0 | 2023-09-17 | ||
Enamine | EN300-1966024-1.0g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 1g |
$1272.0 | 2023-06-03 | ||
Enamine | EN300-1966024-1g |
[2-(2-chloro-6-methoxyphenyl)cyclopropyl]methanamine |
1566800-92-7 | 1g |
$986.0 | 2023-09-17 |
2-(2-chloro-6-methoxyphenyl)cyclopropylmethanamine Related Literature
-
Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
-
Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
-
Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
Additional information on 2-(2-chloro-6-methoxyphenyl)cyclopropylmethanamine
Comprehensive Overview of 2-(2-Chloro-6-methoxyphenyl)cyclopropylmethanamine (CAS No. 1566800-92-7)
2-(2-Chloro-6-methoxyphenyl)cyclopropylmethanamine (CAS No. 1566800-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclopropylmethanamine derivatives, which are known for their potential bioactivity and applications in drug discovery. With the increasing demand for novel chemical entities in the fields of medicinal chemistry and crop protection, this compound has become a subject of interest for researchers and industry professionals alike.
The molecular structure of 2-(2-Chloro-6-methoxyphenyl)cyclopropylmethanamine incorporates a cyclopropane ring, a methoxy group, and a chloro substituent, which contribute to its distinct physicochemical properties. These features make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its potential as a building block for the development of new therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory drugs. The compound's ability to modulate specific biological pathways has also sparked interest in its use for targeted drug delivery systems.
In the context of current research trends, 2-(2-Chloro-6-methoxyphenyl)cyclopropylmethanamine aligns with the growing focus on sustainable chemistry and green synthesis. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and reducing the environmental impact of chemical manufacturing. Additionally, its potential role in precision agriculture has been highlighted, as it may serve as a precursor for next-generation agrochemicals that are both effective and environmentally benign.
The compound's CAS No. 1566800-92-7 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary scientific inquiry. Common queries include its synthetic routes, spectroscopic data, and biological activity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are often employed to characterize and quantify this compound, ensuring its purity and suitability for further applications.
From a commercial perspective, 2-(2-Chloro-6-methoxyphenyl)cyclopropylmethanamine is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its market demand is driven by the ongoing exploration of small molecule therapeutics and the push for innovative crop solutions. As the scientific community continues to uncover its potential, this compound is expected to play a pivotal role in advancing both human health and agricultural productivity.
In summary, 2-(2-Chloro-6-methoxyphenyl)cyclopropylmethanamine (CAS No. 1566800-92-7) represents a versatile and promising chemical entity with broad applications in drug development and agrochemical innovation. Its unique structural attributes and potential biological activities make it a valuable asset in the pursuit of scientific and technological advancements. As research progresses, this compound is likely to remain at the forefront of cutting-edge chemistry and applied sciences.
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